Cas no 2098118-72-8 ((1-Amino-4-(trifluoromethyl)pyrrolidin-3-yl)methanol)

• Product Name: (1-Amino-4-(trifluoromethyl)pyrrolidin-3-yl)methanol
• CAS No: 2098118-72-8
• MF: C₆H₁₁F₃N₂O
• MW: 184.159551858902
• CID: 4772534
• PubChem ID: 121202676
• Update Time: 2025-05-25

(1-Amino-4-(trifluoromethyl)pyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-amino-4-(trifluoromethyl)pyrrolidin-3-yl)methanol
• [1-amino-4-(trifluoromethyl)pyrrolidin-3-yl]methanol
• (1-Amino-4-(trifluoromethyl)pyrrolidin-3-yl)methanol

• Inchi： 1S/C6H11F3N2O/c7-6(8,9)5-2-11(10)1-4(5)3-12/h4-5,12H,1-3,10H2
• InChI Key： LRUCGHPAFQEDPD-UHFFFAOYSA-N
• SMILES： FC(C1CN(CC1CO)N)(F)F

Computed Properties

• Exact Mass: 184.08234746 g/mol
• Monoisotopic Mass: 184.08234746 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 184.16
• XLogP3: 0.2
• Topological Polar Surface Area: 49.5

Additional information on (1-Amino-4-(trifluoromethyl)pyrrolidin-3-yl)methanol

Comprehensive Overview of (1-Amino-4-(trifluoromethyl)pyrrolidin-3-yl)methanol (CAS No. 2098118-72-8)

(1-Amino-4-(trifluoromethyl)pyrrolidin-3-yl)methanol, with the CAS number 2098118-72-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyrrolidine scaffold substituted with a trifluoromethyl group and an amino-hydroxymethyl moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules due to its structural flexibility and hydrogen-bonding capabilities.

The compound’s trifluoromethyl group is a key structural feature, as fluorine-containing compounds often exhibit enhanced metabolic stability and membrane permeability—properties highly sought after in modern medicinal chemistry. Recent studies highlight its utility in designing kinase inhibitors and GPCR-targeted therapeutics, aligning with the growing demand for precision medicine. Additionally, its chiral center at the 3-position opens avenues for enantioselective synthesis, a hot topic in asymmetric catalysis.

From a synthetic perspective, (1-Amino-4-(trifluoromethyl)pyrrolidin-3-yl)methanol can be prepared via reductive amination or nucleophilic substitution strategies. Its methanol derivative functionality allows for further derivatization, such as esterification or etherification, which is crucial for structure-activity relationship (SAR) studies. Industry professionals frequently search for scalable synthesis routes and green chemistry approaches to produce this compound efficiently, reflecting broader trends in sustainable chemical manufacturing.

Beyond pharmaceuticals, this compound’s agrochemical potential is under exploration. The trifluoromethyl group is a common motif in herbicides and fungicides, driving interest in its application for crop protection. With the global push toward sustainable agriculture, researchers are investigating its role in developing next-generation low-toxicity pesticides, a topic frequently queried in academic and industrial forums.

Analytical characterization of CAS 2098118-72-8 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with stringent quality control standards, a critical concern for manufacturers. The compound’s stability under various conditions (e.g., pH, temperature) is another area of active research, as it impacts storage and formulation strategies.

In the context of intellectual property, several patents describe derivatives of this compound for therapeutic use, highlighting its commercial relevance. Searches for patent landscapes and freedom-to-operate analyses related to 2098118-72-8 have surged, underscoring its value in competitive R&D environments.

To summarize, (1-Amino-4-(trifluoromethyl)pyrrolidin-3-yl)methanol represents a multifaceted tool for innovators across life sciences. Its intersection with drug discovery, green chemistry, and agrochemical development positions it as a compound of enduring scientific and industrial interest.